Cas no 2229286-97-7 (5-(2,6-difluoro-3-nitrophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2,6-difluoro-3-nitrophenyl)-1,3-oxazol-2-amine
• CAS No: 2229286-97-7
• MF: C₉H₅F₂N₃O₃
• MW: 241.151108503342
• CID: 6284935
• PubChem ID: 165670973
• Update Time: 2025-06-27

5-(2,6-difluoro-3-nitrophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-difluoro-3-nitrophenyl)-1,3-oxazol-2-amine
• EN300-1799696
• 2229286-97-7

• Inchi： 1S/C9H5F2N3O3/c10-4-1-2-5(14(15)16)8(11)7(4)6-3-13-9(12)17-6/h1-3H,(H2,12,13)
• InChI Key： MSQUADXIVAOPTG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1=CN=C(N)O1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.02989735g/mol
• Monoisotopic Mass: 241.02989735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-(2,6-difluoro-3-nitrophenyl)-1,3-oxazol-2-amine

5-(2,6-Difluoro-3-Nitrophenyl)-1,3-Oxazol-2-Amine: A Comprehensive Overview

5-(2,6-Difluoro-3-Nitrophenyl)-1,3-Oxazol-2-Amine, identified by the CAS registry number 2229286-97-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a substituted phenyl group with an oxazole ring. The phenyl group is substituted with two fluorine atoms at the 2 and 6 positions and a nitro group at the 3 position, while the oxazole ring features an amine substituent at the 2 position. This combination of functional groups imparts the compound with distinctive chemical properties and potential biological activity.

The synthesis of 5-(2,6-Difluoro-3-Nitrophenyl)-1,3-Oxazol-2-Amine typically involves multi-step organic reactions. One common approach is the condensation of a suitable diamine with a carbonyl compound in the presence of an acid catalyst. The substitution pattern on the phenyl ring is achieved through directed metallation or nucleophilic aromatic substitution techniques. Recent advancements in catalytic methods have enabled higher yields and improved purity in the synthesis process, making this compound more accessible for research and development purposes.

The structural features of this compound make it a promising candidate for various applications. In medicinal chemistry, the presence of electron-withdrawing groups such as fluorine and nitro on the aromatic ring can enhance the molecule's bioavailability and pharmacokinetic properties. Additionally, the oxazole ring is known to exhibit interesting electronic properties that can be exploited in drug design. Recent studies have explored its potential as a kinase inhibitor, demonstrating its ability to modulate cellular signaling pathways associated with cancer and inflammatory diseases.

In terms of physical properties, 5-(2,6-Difluoro-3-Nitrophenyl)-1,3-Oxazol-2-Amine is typically a crystalline solid with a melting point around 180°C. Its solubility in common organic solvents such as dichloromethane and dimethylformamide is moderate, which facilitates its use in various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have shown that it exhibits selective cytotoxicity against cancer cell lines while sparing normal cells to some extent. This selectivity suggests that it may serve as a lead compound for developing targeted therapies. Furthermore, preliminary pharmacokinetic studies indicate that it has reasonable absorption and distribution profiles in preclinical models.

From an environmental standpoint, understanding the fate and behavior of 5-(2,6-Difluoro-3-Nitrophenyl)-1,3-Oxazol-2-Amine in natural systems is crucial for assessing its ecological impact. Recent research has focused on its biodegradation pathways under aerobic conditions, revealing that it undergoes hydrolysis under specific pH conditions to form less complex intermediates.

In conclusion, 5-(2,6-Difluoro-3-Nitrophenyl)-1,3-Oxazol-2-Amine (CAS No: 2229286-97-7) stands out as a versatile compound with potential applications in drug discovery and materials science. Its unique structure and promising biological activity make it a valuable subject for further investigation. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in both academic and industrial settings.